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Compound of Interest

Compound Name: Docetaxel Trihydrate

Cat. No.: B000233 Get Quote

For Immediate Release

A Comprehensive Technical Guide on the Core Chemical and Physical Properties of Docetaxel
Trihydrate for Researchers, Scientists, and Drug Development Professionals.

This in-depth technical guide provides a thorough examination of the essential chemical and

physical properties of Docetaxel Trihydrate, a pivotal anti-neoplastic agent. The document

consolidates critical quantitative data into accessible tables, outlines detailed experimental

methodologies for its characterization, and visualizes key signaling pathways and experimental

workflows to facilitate a deeper understanding of this complex molecule.

Chemical and Physical Properties of Docetaxel
Trihydrate
Docetaxel Trihydrate is a semi-synthetic analogue of paclitaxel, derived from the European

yew tree.[1] It is a white to off-white crystalline powder.[2] The trihydrate form of docetaxel is

thermodynamically stable under ambient conditions of temperature, pressure, and relative

humidity.[3][4]
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Property Value References

Molecular Formula C43H59NO17 [5]

Molecular Weight 861.93 g/mol [5]

CAS Number 148408-66-6 [5]

Melting Point 184.8-185.3ºC [6]

Boiling Point 1016.9 °C at 760 mmHg [7]

Density 1.370 g/cm3 [7]

Solubility
Docetaxel Trihydrate is practically insoluble in water but freely soluble in anhydrous ethanol

and soluble in methylene chloride.[7][8]

Solvent Solubility References

Water
Practically insoluble (0.0127

mg/mL)
[2][8]

Anhydrous Ethanol Freely soluble [8]

Methylene Chloride Soluble [8]

DMSO ≥ 2.08 mg/mL [5]

10% EtOH >> 90% corn oil ≥ 2.5 mg/mL [5]

10% DMSO >> 40% PEG300

>> 5% Tween-80 >> 45%

saline

≥ 2.08 mg/mL [5]

Crystallography and Stability
The crystal structure of Docetaxel Trihydrate has been determined, revealing an orthorhombic

crystal system with the space group P212121.[3] The trihydrate form is stable under ambient

conditions; however, it can be dehydrated to an anhydrous crystal phase under a nitrogen
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stream or upon heating.[4][9] Stability studies have shown that docetaxel solutions can

maintain their chemical and physical integrity for extended periods under specific storage

conditions.[10][11]

Crystal System Orthorhombic [3]

Space Group P212121 [3]

Stability

Thermodynamically stable

under ambient conditions.[3][4]

Solutions in DMSO or ethanol

may be stored at -20°C for up

to 3 months.[8]

Mechanism of Action and Signaling Pathways
Docetaxel's primary mechanism of action is the disruption of the microtubule network within

cells.[12] It promotes the assembly of tubulin into stable microtubules and inhibits their

depolymerization.[13] This stabilization of microtubules leads to a blockage of cells in the G2/M

phase of the cell cycle, ultimately inducing apoptotic cell death.[5][14]

Several signaling pathways are implicated in docetaxel's anti-cancer activity. A key pathway

involves the phosphorylation of the anti-apoptotic protein Bcl-2, which promotes apoptosis.[5]

Additionally, docetaxel has been shown to target the Smad3/HIF-1α signaling pathway,

inhibiting tumor growth and proliferation.[15]
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Docetaxel-induced apoptotic signaling pathway.
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Docetaxel's effect on the Smad3/HIF-1α signaling pathway.
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Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC (RP-HPLC) method is commonly employed for the analysis of

Docetaxel Trihydrate.

Instrumentation: A standard HPLC system equipped with a UV-VIS detector is used.[3]

Column: A C18 column (e.g., 15 cm x 4.6 mm, 5 µm particle size) is typically used for

separation.[8]

Mobile Phase: A common mobile phase consists of a mixture of acetonitrile and a buffer,

such as 0.02 M ammonium acetate in water (pH adjusted to 4.5 with orthophosphoric acid),

in a ratio of 45:55 v/v.[2]

Flow Rate: A flow rate of 1.5 mL/min is often applied.[2][8]

Detection: The eluent is monitored at a wavelength of 230 nm.[2][3]

Sample Preparation: A standard stock solution is prepared by dissolving a known amount of

Docetaxel Trihydrate in a suitable diluent (e.g., 50:50 v/v acetonitrile:water).[2]
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General workflow for HPLC analysis of Docetaxel Trihydrate.

X-Ray Powder Diffraction (XRPD)
XRPD is utilized to characterize the solid-state properties of Docetaxel Trihydrate.
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Instrumentation: A powder X-ray diffractometer, such as a Siemens-Bruker D5000 equipped

with a temperature chamber, can be used.[16]

Sample Preparation: The powdered sample is typically loaded into a sample holder. To

minimize preferential orientation, a Debye-Scherrer geometry with a rotating capillary filled

with the ground powder may be employed.[16]

Data Collection: The X-ray diffraction pattern is recorded as the detector scans through a

range of 2θ angles.

Analysis: The resulting diffractogram provides information on the crystalline structure,

polymorphism, and phase purity of the sample.

Thermogravimetric Analysis (TGA)
TGA is employed to study the thermal stability and decomposition of Docetaxel Trihydrate,

particularly its dehydration process.

Instrumentation: A thermogravimetric analyzer, such as a TA Instruments TGA-HR 2950, is

used.[16]

Procedure: A small amount of the sample is placed in a crucible and heated at a controlled

rate (e.g., 0.05 °C/s) under a specific atmosphere (e.g., nitrogen).[16]

Data Analysis: The change in mass of the sample is recorded as a function of temperature,

providing information on dehydration, desolvation, and decomposition events.

This guide serves as a foundational resource for professionals engaged in the research and

development of docetaxel-based therapeutics, offering a consolidated source of its

fundamental chemical and physical characteristics.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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